Cas no 1804439-25-5 (6-(Aminomethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804439-25-5
• MF: C₈H₈F₃IN₂O
• MW: 332.061604499817
• CID: 4832421
• Update Time: 2025-10-28

6-(Aminomethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3IN2O/c1-4-7(15-8(9,10)11)6(12)2-5(3-13)14-4/h2H,3,13H2,1H3
• InChI Key： RBNNOVLBPYYKER-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=NC(C)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-(Aminomethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804439-25-5)

The compound 6-(Aminomethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804439-25-5) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl group, iodo substitution, and trifluoromethoxy moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its relevance in drug discovery and material science.

One of the key reasons for the growing interest in 6-(Aminomethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine is its role in the development of novel therapeutics. The presence of the iodo group allows for further functionalization via cross-coupling reactions, a technique widely used in medicinal chemistry. Additionally, the trifluoromethoxy group enhances the compound's metabolic stability, making it a valuable building block for drugs targeting central nervous system (CNS) disorders and infectious diseases. This aligns with current trends in pharmaceutical research, where fluorinated compounds and heterocyclic scaffolds are in high demand.

From a synthetic chemistry perspective, 6-(Aminomethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine offers multiple reactive sites for modification. The aminomethyl group can undergo acylation or alkylation, while the iodo substituent is amenable to palladium-catalyzed reactions such as Suzuki or Sonogashira couplings. These properties make it a preferred choice for constructing complex molecules, particularly in the context of fragment-based drug design (FBDD) and high-throughput screening (HTS).

The agrochemical sector also benefits from the applications of 6-(Aminomethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine. Its structural motifs are frequently found in pesticides and herbicides, where the trifluoromethoxy group contributes to improved bioavailability and environmental persistence. As sustainable agriculture gains traction, researchers are investigating eco-friendly derivatives of this compound to meet regulatory standards while maintaining efficacy.

Market dynamics indicate a rising demand for 6-(Aminomethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine, driven by its utility in both pharmaceuticals and agrochemicals. Suppliers and manufacturers are scaling up production to cater to the needs of academic institutions, contract research organizations (CROs), and industrial R&D labs. The compound's CAS No. 1804439-25-5 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control.

In summary, 6-(Aminomethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804439-25-5) is a multifaceted chemical entity with broad applicability. Its relevance in cutting-edge research, coupled with its commercial viability, positions it as a compound of significant interest. Whether for drug development, agrochemical innovation, or material science, this pyridine derivative continues to play a pivotal role in advancing scientific and industrial progress.